Cas no 2229556-08-3 (2-(3-methoxy-4-nitrophenyl)ethanimidamide)
2-(3-methoxy-4-nitrophenyl)ethanimidamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methoxy-4-nitrophenyl)ethanimidamide
- EN300-1761551
- 2229556-08-3
-
- Inchi: 1S/C9H11N3O3/c1-15-8-4-6(5-9(10)11)2-3-7(8)12(13)14/h2-4H,5H2,1H3,(H3,10,11)
- InChI Key: BHOAKAPJVWXLRV-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)CC(=N)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 209.08004122g/mol
- Monoisotopic Mass: 209.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 105Ų
2-(3-methoxy-4-nitrophenyl)ethanimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1761551-0.05g |
2-(3-methoxy-4-nitrophenyl)ethanimidamide |
2229556-08-3 | 0.05g |
$827.0 | 2023-09-20 | ||
| Enamine | EN300-1761551-0.1g |
2-(3-methoxy-4-nitrophenyl)ethanimidamide |
2229556-08-3 | 0.1g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1761551-0.25g |
2-(3-methoxy-4-nitrophenyl)ethanimidamide |
2229556-08-3 | 0.25g |
$906.0 | 2023-09-20 | ||
| Enamine | EN300-1761551-0.5g |
2-(3-methoxy-4-nitrophenyl)ethanimidamide |
2229556-08-3 | 0.5g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1761551-1.0g |
2-(3-methoxy-4-nitrophenyl)ethanimidamide |
2229556-08-3 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1761551-2.5g |
2-(3-methoxy-4-nitrophenyl)ethanimidamide |
2229556-08-3 | 2.5g |
$1931.0 | 2023-09-20 | ||
| Enamine | EN300-1761551-5.0g |
2-(3-methoxy-4-nitrophenyl)ethanimidamide |
2229556-08-3 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1761551-10.0g |
2-(3-methoxy-4-nitrophenyl)ethanimidamide |
2229556-08-3 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1761551-1g |
2-(3-methoxy-4-nitrophenyl)ethanimidamide |
2229556-08-3 | 1g |
$986.0 | 2023-09-20 | ||
| Enamine | EN300-1761551-5g |
2-(3-methoxy-4-nitrophenyl)ethanimidamide |
2229556-08-3 | 5g |
$2858.0 | 2023-09-20 |
2-(3-methoxy-4-nitrophenyl)ethanimidamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-(3-methoxy-4-nitrophenyl)ethanimidamide
Introduction to 2-(3-methoxy-4-nitrophenyl)ethanimidamide (CAS No. 2229556-08-3)
2-(3-methoxy-4-nitrophenyl)ethanimidamide, identified by the Chemical Abstracts Service Number (CAS No.) 2229556-08-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural and functional properties, making it a subject of extensive research for potential therapeutic applications.
The molecular structure of 2-(3-methoxy-4-nitrophenyl)ethanimidamide consists of a phenyl ring substituted with both a methoxy group at the 3-position and a nitro group at the 4-position, linked to an ethanimidamide moiety. This arrangement imparts distinct electronic and steric properties, which are crucial for its interaction with biological targets. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups creates a delicate balance that can modulate the compound's reactivity and binding affinity.
In recent years, there has been growing interest in exploring the pharmacological potential of aromatic heterocycles with nitro and methoxy substituents. These structural motifs are frequently found in bioactive molecules and have demonstrated efficacy in various biological assays. The nitro group in particular is known for its ability to participate in redox reactions, which can be exploited for developing drugs targeting oxidative stress-related diseases. Meanwhile, the methoxy group can enhance solubility and metabolic stability, contributing to improved pharmacokinetic profiles.
Current research in medicinal chemistry has highlighted the importance of optimizing molecular scaffolds to achieve high selectivity and potency. 2-(3-methoxy-4-nitrophenyl)ethanimidamide has been investigated as a potential lead compound in several therapeutic areas. For instance, studies suggest that it may exhibit inhibitory activity against specific enzymes or receptors involved in inflammatory pathways. The compound's ability to interact with biological targets while maintaining structural integrity makes it a promising candidate for further development.
One of the most compelling aspects of 2-(3-methoxy-4-nitrophenyl)ethanimidamide is its versatility in chemical modification. Researchers have explored derivatives of this molecule to fine-tune its pharmacological properties. By altering the substitution patterns or introducing additional functional groups, new analogs with enhanced efficacy or reduced toxicity can be generated. This flexibility underscores the compound's significance as a building block for drug discovery initiatives.
The synthesis of 2-(3-methoxy-4-nitrophenyl)ethanimidamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for preclinical and clinical studies. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalization have played key roles in constructing the desired molecular framework efficiently.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-(3-methoxy-4-nitrophenyl)ethanimidamide with biological targets. These simulations help predict binding affinities, identify key interaction residues, and guide structural optimization efforts. The integration of experimental data with computational insights provides a robust framework for rational drug design.
The pharmacokinetic behavior of 2-(3-methoxy-4-nitrophenyl)ethanimidamide is another area of active investigation. Studies have examined its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles to assess its potential as a drug candidate. Understanding these parameters is essential for evaluating the compound's suitability for further development and ensuring patient safety.
In conclusion, 2-(3-methoxy-4-nitrophenyl)ethanimidamide (CAS No. 2229556-08-3) represents an intriguing molecule with significant pharmaceutical promise. Its unique structural features, combined with its observed biological activity, make it a valuable asset in medicinal chemistry research. As investigations continue, this compound may pave the way for novel therapeutic strategies targeting various diseases.
2229556-08-3 (2-(3-methoxy-4-nitrophenyl)ethanimidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)